Cas no 51762-76-6 (1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-)

• Product Name: 1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-
• CAS No: 51762-76-6
• MF: C₁₅H₁₀N₂S
• MW: 250.318301677704
• CID: 361485
• PubChem ID: 10848299
• Update Time: 2025-04-19

1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile, 2-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanylbenzene-1,4-dicarbonitrile
• 51762-76-6
• SCHEMBL11633113
• DTXSID90445789

• Inchi： 1S/C15H10N2S/c1-11-2-6-14(7-3-11)18-15-8-12(9-16)4-5-13(15)10-17/h2-8H,1H3
• InChI Key： WJSPKEWAOJHDIN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C=CC=1C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 250.0566
• Monoisotopic Mass: 250.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 47.58